(4E)-1-(3-Acetylphenyl)-4-[[2-[[(E)-[1-(3-acetylphenyl)-4,5-dioxo-2-sulfanylidenepyrrolidin-3-ylidene]-phenylmethyl]amino]ethylamino]-phenylmethylidene]-5-sulfanylidenepyrrolidine-2,3-dione
(4E)-1-(3-Acetylphenyl)-4-[[2-[[(E)-[1-(3-acetylphenyl)-4,5-dioxo-2-sulfanylidenepyrrolidin-3-ylidene]-phenylmethyl]amino]ethylamino]-phenylmethylidene]-5-sulfanylidenepyrrolidine-2,3-dione
Brand Name:
Vulcanchem
CAS No.:
107887-99-0
VCID:
VC0017860
InChI:
InChI=1S/C40H30N4O6S2/c1-23(45)27-15-9-17-29(21-27)43-37(49)35(47)31(39(43)51)33(25-11-5-3-6-12-25)41-19-20-42-34(26-13-7-4-8-14-26)32-36(48)38(50)44(40(32)52)30-18-10-16-28(22-30)24(2)46/h3-18,21-22,41-42H,19-20H2,1-2H3/b33-31+,34-32+
SMILES:
CC(=O)C1=CC(=CC=C1)N2C(=O)C(=O)C(=C(C3=CC=CC=C3)NCCNC(=C4C(=O)C(=O)N(C4=S)C5=CC=CC(=C5)C(=O)C)C6=CC=CC=C6)C2=S
Molecular Formula:
C40H30N4O6S2
Molecular Weight:
726.8 g/mol
(4E)-1-(3-Acetylphenyl)-4-[[2-[[(E)-[1-(3-acetylphenyl)-4,5-dioxo-2-sulfanylidenepyrrolidin-3-ylidene]-phenylmethyl]amino]ethylamino]-phenylmethylidene]-5-sulfanylidenepyrrolidine-2,3-dione
CAS No.: 107887-99-0
Main Products
VCID: VC0017860
Molecular Formula: C40H30N4O6S2
Molecular Weight: 726.8 g/mol
![(4E)-1-(3-Acetylphenyl)-4-[[2-[[(E)-[1-(3-acetylphenyl)-4,5-dioxo-2-sulfanylidenepyrrolidin-3-ylidene]-phenylmethyl]amino]ethylamino]-phenylmethylidene]-5-sulfanylidenepyrrolidine-2,3-dione - 107887-99-0](/images/no_structure.jpg)
| CAS No. | 107887-99-0 |
|---|---|
| Product Name | (4E)-1-(3-Acetylphenyl)-4-[[2-[[(E)-[1-(3-acetylphenyl)-4,5-dioxo-2-sulfanylidenepyrrolidin-3-ylidene]-phenylmethyl]amino]ethylamino]-phenylmethylidene]-5-sulfanylidenepyrrolidine-2,3-dione |
| Molecular Formula | C40H30N4O6S2 |
| Molecular Weight | 726.8 g/mol |
| IUPAC Name | (4E)-1-(3-acetylphenyl)-4-[[2-[[(E)-[1-(3-acetylphenyl)-4,5-dioxo-2-sulfanylidenepyrrolidin-3-ylidene]-phenylmethyl]amino]ethylamino]-phenylmethylidene]-5-sulfanylidenepyrrolidine-2,3-dione |
| Standard InChI | InChI=1S/C40H30N4O6S2/c1-23(45)27-15-9-17-29(21-27)43-37(49)35(47)31(39(43)51)33(25-11-5-3-6-12-25)41-19-20-42-34(26-13-7-4-8-14-26)32-36(48)38(50)44(40(32)52)30-18-10-16-28(22-30)24(2)46/h3-18,21-22,41-42H,19-20H2,1-2H3/b33-31+,34-32+ |
| Standard InChIKey | IOBADXUQFVTSCT-UHFFFAOYSA-N |
| Isomeric SMILES | CC(=O)C1=CC(=CC=C1)N2C(=S)/C(=C(/NCCN/C(=C\3/C(=S)N(C(=O)C3=O)C4=CC=CC(=C4)C(=O)C)/C5=CC=CC=C5)\C6=CC=CC=C6)/C(=O)C2=O |
| SMILES | CC(=O)C1=CC(=CC=C1)N2C(=O)C(=O)C(=C(C3=CC=CC=C3)NCCNC(=C4C(=O)C(=O)N(C4=S)C5=CC=CC(=C5)C(=O)C)C6=CC=CC=C6)C2=S |
| Canonical SMILES | CC(=O)C1=CC(=CC=C1)N2C(=O)C(=O)C(=C(C3=CC=CC=C3)NCCNC(=C4C(=O)C(=O)N(C4=S)C5=CC=CC(=C5)C(=O)C)C6=CC=CC=C6)C2=S |
| Synonyms | (4E)-1-(3-acetylphenyl)-4-[[2-[[(E)-[1-(3-acetylphenyl)-4,5-dioxo-2-su lfanylidene-pyrrolidin-3-ylidene]-phenyl-methyl]amino]ethylamino]-phen yl-methylidene]-5-sulfanylidene-pyrrolidine-2,3-dione |
| PubChem Compound | 3065399 |
| Last Modified | Nov 11 2021 |
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